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Compound of Interest

Compound Name: Metazosulfuron

Cat. No.: B154211

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of
Metazosulfuron, a sulfonylurea herbicide. This document outlines the preparation of various
formulations, detailed protocols for in vitro and in vivo experimentation, and a summary of its
mode of action.

Metazosulfuron is a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the
biosynthesis of branched-chain amino acids in plants.[1][2] Its high efficacy at low application

rates makes it an important tool for weed management research and the development of new
herbicidal formulations.[1][3]

Data Presentation
Physicochemical Properties of Metazosulfuron
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Property Value Reference

1-{3-chloro-1-methyl-4-
[(BRS)-5,6-dihydro-5-methyl-

IUPAC Name 1,4,2-dioxazin-3-yl]pyrazol-5- [1]
ylsulfonyl}-3-(4,6-
dimethoxypyrimidin-2-yl)urea

Molecular Formula C15H18CIN7O7S [1]
Molecular Weight 475.86 g/mol [1]
Appearance White, odorless solid [1]
Melting Point 175.5-177.6°C [1]
Water Solubility 33.3 mg/L (at 20°C) [1]
Vapor Pressure 7.0 x 10~8 Pa (at 25°C) [1]
pKa 3.4 (at 20°C) [1]
Log P (octanol-water) -0.35 (at pH 7, 25°C) [1]

Recommended Application Rates for Field Experiments

Application Rate (Active
. Target Weeds Reference
Ingredient)

Echinochloa spp., annual and
) perennial weeds, including
60—120 g a.i./ha _ _ [L103114105]
sulfonylurea-resistant biotypes

in paddy fields.

Experimental Protocols
Protocol 1: Preparation of a Metazosulfuron Stock
Solution for In Vitro Bioassays

This protocol describes the preparation of a concentrated stock solution of Metazosulfuron
suitable for use in enzymatic assays and cell culture experiments.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/US20160174551A1/en
https://patents.google.com/patent/WO2017092477A1/en
https://patents.justia.com/patent/20220361496
https://pubmed.ncbi.nlm.nih.gov/30363092/
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

Metazosulfuron (analytical grade)

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Analytical balance
Procedure:
o Accurately weigh a desired amount of Metazosulfuron powder using an analytical balance.

« In a sterile microcentrifuge tube, dissolve the Metazosulfuron powder in a minimal amount
of DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Due to its low water
solubility, DMSO is a suitable solvent.

» Vortex the solution thoroughly to ensure the complete dissolution of the compound.
» Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

o For experimental use, dilute the stock solution to the desired final concentration using the
appropriate assay buffer or culture medium. Ensure the final DMSO concentration in the
assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Protocol 2: Greenhouse Pot Experiment for Herbicidal
Efficacy Evaluation

This protocol outlines a method for assessing the herbicidal activity of Metazosulfuron
formulations on target weed species in a controlled greenhouse environment.

Materials:

o Metazosulfuron formulation (e.g., wettable powder, suspension concentrate)
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Pots (e.g., 10 cm diameter) filled with appropriate soil mix

Seeds of target weed species (e.g., Echinochloa crus-galli)

Adjuvant (optional, e.g., non-ionic surfactant, crop oil concentrate)

Spray chamber or handheld sprayer

Greenhouse with controlled temperature, humidity, and lighting
Procedure:

o Plant Cultivation: Sow seeds of the target weed species in pots and allow them to germinate
and grow to a specific stage (e.g., 2-3 leaf stage).

o Formulation Preparation:

o Wettable Powder (WP): Prepare a slurry by mixing the required amount of WP formulation
with a small amount of water. Then, dilute to the final spray volume.

o Suspension Concentrate (SC): Directly dilute the required amount of SC formulation with
water to the final spray volume.

o Adjuvant Addition (Optional): If an adjuvant is used, add it to the spray solution according
to the manufacturer's recommendations. Common adjuvants for sulfonylurea herbicides
include non-ionic surfactants (NIS) at 0.25% v/v or crop oil concentrates (COC) at 0.05%

Viv.
» Herbicide Application:
o Calibrate the sprayer to deliver a known volume per unit area.
o Apply the Metazosulfuron formulation evenly to the foliage of the weed seedlings.

o Include a control group treated with a blank formulation (without Metazosulfuron) and an
untreated control group.
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o Post-Application Care: Return the pots to the greenhouse and maintain optimal growing
conditions.

» Efficacy Assessment:

o Visually assess herbicidal injury at regular intervals (e.g., 7, 14, and 21 days after
treatment) using a rating scale (e.g., 0% = no effect, 100% = complete Kill).

o At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and
record the dry weight to quantify the reduction in growth compared to the control.

Signaling Pathway and Experimental Workflow
Metazosulfuron Mode of Action: Inhibition of
Acetolactate Synthase

Metazosulfuron, like other sulfonylurea herbicides, acts by inhibiting the acetolactate synthase
(ALS) enzyme.[1][2] This enzyme is essential for the biosynthesis of the branched-chain amino
acids valine, leucine, and isoleucine.[2] The inhibition of ALS leads to a deficiency in these vital
amino acids, which in turn halts protein synthesis and cell division, ultimately causing plant
death.[2][6]
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Caption: Metazosulfuron's inhibitory effect on the ALS enzyme disrupts amino acid synthesis.

Experimental Workflow for Efficacy Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of new
Metazosulfuron formulations.
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Caption: A standard workflow for testing the efficacy of Metazosulfuron formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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